molecular formula C5H12O2S B14617793 4-(Methanesulfinyl)butan-1-ol CAS No. 60270-06-6

4-(Methanesulfinyl)butan-1-ol

Cat. No.: B14617793
CAS No.: 60270-06-6
M. Wt: 136.21 g/mol
InChI Key: NACRUHSUUTYRMW-UHFFFAOYSA-N
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Description

4-(Methanesulfinyl)butan-1-ol (C₅H₁₂O₂S) is a sulfur-containing alcohol featuring a methanesulfinyl (-S(O)CH₃) group at the fourth carbon of a butanol chain. The sulfinyl group introduces polarity and chirality, making the compound a versatile intermediate in organic synthesis and pharmaceutical research. Its oxidized sulfur center enhances hydrogen-bonding capacity, influencing solubility and reactivity compared to sulfide analogs.

Properties

CAS No.

60270-06-6

Molecular Formula

C5H12O2S

Molecular Weight

136.21 g/mol

IUPAC Name

4-methylsulfinylbutan-1-ol

InChI

InChI=1S/C5H12O2S/c1-8(7)5-3-2-4-6/h6H,2-5H2,1H3

InChI Key

NACRUHSUUTYRMW-UHFFFAOYSA-N

Canonical SMILES

CS(=O)CCCCO

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Methanesulfinyl)butan-1-ol can be achieved through multiple-step organic synthesis. One potential route involves the oxidation of 4-(methylthio)butan-1-ol using an oxidizing agent such as hydrogen peroxide (H2O2) or sodium periodate (NaIO4) under controlled conditions to introduce the sulfinyl group .

Industrial Production Methods

Industrial production methods for similar compounds often involve hydroformylation and hydrogenation processes. For example, the hydroformylation of propene followed by hydrogenation of the resulting aldehydes is a common method for producing butanol derivatives . These methods can be adapted for the production of 4-(Methanesulfinyl)butan-1-ol by introducing appropriate functional groups at specific stages of the synthesis.

Chemical Reactions Analysis

Types of Reactions

4-(Methanesulfinyl)butan-1-ol undergoes various chemical reactions, including:

    Oxidation: The hydroxyl group can be oxidized to form a carbonyl compound (e.g., aldehyde or ketone) using oxidizing agents such as chromic acid or potassium permanganate.

    Reduction: The sulfinyl group can be reduced to a sulfide using reducing agents like lithium aluminum hydride (LiAlH4).

    Substitution: The hydroxyl group can be substituted with other functional groups using reagents like thionyl chloride (SOCl2) to form alkyl chlorides.

Common Reagents and Conditions

    Oxidizing Agents: Hydrogen peroxide (H2O2), sodium periodate (NaIO4), chromic acid, potassium permanganate.

    Reducing Agents: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4).

    Substitution Reagents: Thionyl chloride (SOCl2), phosphorus tribromide (PBr3).

Major Products Formed

    Oxidation: Formation of aldehydes or ketones.

    Reduction: Formation of sulfides.

    Substitution: Formation of alkyl halides.

Scientific Research Applications

4-(Methanesulfinyl)butan-1-ol has various applications in scientific research, including:

    Chemistry: Used as an intermediate in the synthesis of more complex organic compounds.

    Biology: Studied for its potential biological activities and interactions with biomolecules.

    Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

    Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 4-(Methanesulfinyl)butan-1-ol involves its interaction with specific molecular targets and pathways. The hydroxyl group can participate in hydrogen bonding and other interactions with biological molecules, while the sulfinyl group can undergo redox reactions, influencing cellular processes. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 4-(Methanesulfinyl)butan-1-ol with structurally related butan-1-ol derivatives, emphasizing substituent effects on properties and applications:

Compound Name Substituent Molecular Formula Molecular Weight (g/mol) Key Properties Applications References
4-(Methanesulfinyl)butan-1-ol -S(O)CH₃ (sulfoxide) C₅H₁₂O₂S 136.21 Chiral, polar, oxidizable to sulfone; high solubility in polar solvents. Pharmaceutical intermediates, chiral ligands. N/A
4-(Methylthio)butan-1-ol -SCH₃ (sulfide) C₅H₁₂OS 120.21 Less polar than sulfoxide; oxidizable to sulfoxide/sulfone. Flavoring agents, agrochemical precursors.
4-(4-Chlorophenyl)sulfanylbutan-1-ol -S-(4-ClC₆H₄) (aryl sulfide) C₁₀H₁₃ClOS 216.73 Lipophilic; UV absorption due to aromatic ring. Polymer additives, bioactive molecule synthesis.
4-(n-Heptyloxy)butan-1-ol -O(CH₂)₆CH₃ (ether) C₁₁H₂₄O₂ 188.31 Moderate polarity; pheromone activity. Insect pheromone for pest control (e.g., Anoplophora chinensis).
4-(Propan-2-ylamino)butan-1-ol -NHCH(CH₃)₂ (secondary amine) C₇H₁₇NO 131.22 Basic; forms salts with acids; participates in hydrogen bonding. Sigma-1 receptor antagonists, drug candidates.
4-(Methylnitrosamino)-1-(3-pyridyl)butan-1-ol -N(NO)CH₃ (nitrosamine) C₁₀H₁₅N₃O₂ 207.25 Carcinogenic; forms DNA adducts. Tobacco carcinogenicity studies.

Structural and Functional Analysis

  • Sulfur-Containing Derivatives :

    • Sulfoxide vs. Sulfide : The sulfinyl group in 4-(Methanesulfinyl)butan-1-ol increases polarity and chiral complexity compared to 4-(Methylthio)butan-1-ol (sulfide) . Sulfoxides are more reactive in redox reactions, often serving as intermediates in drug metabolism.
    • Aryl vs. Alkyl Sulfides : 4-(4-Chlorophenyl)sulfanylbutan-1-ol exhibits UV activity and lipophilicity due to its aromatic ring, making it suitable for materials science, whereas alkyl sulfides/sulfoxides are more water-soluble.
  • Ether vs. Amine Derivatives: 4-(n-Heptyloxy)butan-1-ol acts as a pheromone due to its long alkoxy chain, which mimics natural insect communication molecules. In contrast, 4-(Propan-2-ylamino)butan-1-ol leverages its amine group for receptor binding in neurological drug candidates.
  • Nitrosamine Derivatives: The carcinogenic 4-(methylnitrosamino)-1-(3-pyridyl)butan-1-ol underscores how substituents like nitrosamines drastically alter biological activity, highlighting the importance of structural modifications in toxicity studies.

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